1-Decanamine, N-decyl-N-methyl-, N-oxide

Specification

• CAS No.: 100545-50-4
• Molecular Formula: C21H45NO
• Molecular Weight: 327.6 g/mol
• IUPAC Name: N-decyl-N-methyldecan-1-amine oxide
• Standard InChI: InChI=1S/C21H45NO/c1-4-6-8-10-12-14-16-18-20-22(3,23)21-19-17-15-13-11-9-7-5-2/h4-21H2,1-3H3
• Standard InChI Key: GATZCJINVHTSTO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC[N+](C)(CCCCCCCCCC)[O-]
• Canonical SMILES: CCCCCCCCCC[N+](C)(CCCCCCCCCC)[O-]

Introduction

Predicted Collision Cross Section

The predicted collision cross section (CCS) values for different adducts are as follows:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	328.35741	190.4
[M+Na]+	350.33935	199.3
[M+NH4]+	345.38395	197.2
[M+K]+	366.31329	216.1
[M-H]-	326.34285	191.5

• Applications and Uses

1-Decanamine, N-decyl-N-methyl-, N-oxide is primarily used in industrial applications, particularly as a surfactant and emulsifying agent in various formulations including detergents and personal care products. Its surfactant properties make it effective in reducing surface tension and stabilizing emulsions.

Industrial Applications

The compound's use extends to:

• Detergents: Enhancing cleaning efficiency.

• Personal Care Products: Acting as a conditioning agent.

• Toxicological Profile and Safety Information

Hazards Identification

The compound is classified under various hazard categories:

• Skin Corrosion/Irritation: Causes severe skin burns (H314).

• Eye Damage: Causes serious eye damage (H318).

Environmental Impact

It is noted for being very toxic to aquatic life with long-lasting effects (H410). Proper handling and disposal methods should be employed to mitigate environmental risks.

• Regulatory Status

1-Decanamine, N-decyl-N-methyl-, N-oxide is listed on the Domestic Substances List (DSL) in Canada, indicating its regulatory oversight regarding manufacturing and importation practices.

• References

The information presented here draws from multiple authoritative sources including PubChem databases and regulatory agency reports to ensure a comprehensive overview of the compound's characteristics and applications.